1-[(Z)-N-[(4-Chlorophenyl)methoxy]-C-(1,2,4-triazol-1-ylmethyl)carbonimidoyl]-3-(2,4-dichlorophenyl)urea
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Overview
Description
Scientific Research Applications
Synthesis and Biological Activity : A study by Ling et al. (2008) focused on the synthesis of novel 1-(2,4-dichlorophenyl)-3-[4-aryl-5-(1H-1,2,4-triazol-1-yl)thiazol-2-yl] urea derivatives. These compounds were found to possess promising antitumor activities, indicating their potential application in cancer research (Ling, Zhou, Zhong, & Jian‐xin, 2008).
Antimicrobial Properties : Bektaş et al. (2007) synthesized some novel 1,2,4-Triazole derivatives, including compounds with structures similar to the chemical . These compounds demonstrated good to moderate antimicrobial activities against various test microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Crystal Structure Analysis : Research by Guo and Shun (2004) involved the synthesis and crystal structure characterization of a related compound, 4-(4-Chlorophenyl)-6-methyl-5-methoxy-caronyl-3,4-dihydropyrimidin-2(H)-one. Such studies are crucial for understanding the molecular configurations and potential reactivity of these compounds (Guo & Shun, 2004).
Electro-Fenton Degradation Study : A study by Sirés et al. (2007) explored the degradation of triclosan and triclocarban (a related compound) by various electro-Fenton systems. This research is significant for understanding the environmental impact and degradation pathways of these compounds (Sirés, Oturan, Oturan, Rodríguez, Garrido, & Brillas, 2007).
Investigation of Photodegradation and Hydrolysis : Gatidou and Iatrou (2011) investigated the photodegradation and hydrolysis of selected substituted urea pesticides in water, providing insights into the environmental behavior of these types of compounds (Gatidou & Iatrou, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
The development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry . Heterocyclic compounds containing nitrogen atoms, like 1,2,4-triazole ring, are one of the most important active pharmaceutical scaffolds . These scaffolds are able to form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds . Therefore, the future directions could involve further exploration of the potential of 1,2,4-triazole derivatives in the field of medicinal chemistry.
properties
IUPAC Name |
1-[(Z)-N-[(4-chlorophenyl)methoxy]-C-(1,2,4-triazol-1-ylmethyl)carbonimidoyl]-3-(2,4-dichlorophenyl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15Cl3N6O2/c19-13-3-1-12(2-4-13)9-29-26-17(8-27-11-22-10-23-27)25-18(28)24-16-6-5-14(20)7-15(16)21/h1-7,10-11H,8-9H2,(H2,24,25,26,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLUPTNKLHDXBIZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CON=C(CN2C=NC=N2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CO/N=C(/CN2C=NC=N2)\NC(=O)NC3=C(C=C(C=C3)Cl)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Cl3N6O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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